2-(2-chlorophenyl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(4-pyrazin-2-yloxycyclohexyl)acetamide
• InChI: InChI=1S/C18H20ClN3O2/c19-16-4-2-1-3-13(16)11-17(23)22-14-5-7-15(8-6-14)24-18-12-20-9-10-21-18/h1-4,9-10,12,14-15H,5-8,11H2,(H,22,23)
• InChI Key: DVEOUNBGPLKJET-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)CC2=CC=CC=C2Cl)OC3=NC=CN=C3
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol

Description

2-(2-chlorophenyl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide is a chemical compound that has been extensively studied for its potential therapeutic applications. The compound is also known by its chemical name, CP-945598, and has been researched for its potential use as a treatment for various diseases.

Mechanism of Action

The exact mechanism of action of CP-945598 is not fully understood, but it is believed to act as a selective antagonist of the cannabinoid receptor CB2. This receptor is involved in the regulation of immune function and inflammation, and its activation has been linked to various disease states.
Biochemical and Physiological Effects:
Studies have shown that CP-945598 can reduce inflammation and pain in animal models, suggesting that it may have potential therapeutic applications in humans. The compound has also been shown to have neuroprotective effects, which could make it a potential treatment for neurological disorders such as multiple sclerosis and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of CP-945598 is that it has been extensively studied in animal models, providing valuable information about its potential therapeutic applications. However, one limitation is that its exact mechanism of action is not fully understood, making it difficult to predict its effects in humans.

Future Directions

There are several potential future directions for research on CP-945598. One area of interest is its potential use as a treatment for various neurological disorders, including multiple sclerosis and Parkinson's disease. Other potential areas of research include its use in the treatment of pain and inflammation, as well as its potential as a therapeutic agent for cancer. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of CP-945598 involves several steps, including the reaction of 2-chlorobenzoic acid with cyclohexylamine to form 2-(2-chlorophenyl)cyclohexylamine. This intermediate is then reacted with pyrazine-2-carboxylic acid to form the desired product, 2-(2-chlorophenyl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide.

Scientific Research Applications

CP-945598 has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. Some of the areas of research include its use as a treatment for pain, inflammation, and various neurological disorders.